Cas no 941875-33-8 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea
• CAS No: 941875-33-8
• MF: C₁₇H₁₇FN₆O
• MW: 340.354885816574
• CID: 5958977
• PubChem ID: 18565886
• Update Time: 2025-06-08

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea
• Urea, N-[[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl]-N'-(4-fluorophenyl)-
• 1-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-3-(4-fluorophenyl)urea
• AKOS024626021
• F2072-0009
• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-(4-fluorophenyl)urea
• 3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(4-fluorophenyl)urea
• 941875-33-8

• Inchi： 1S/C17H17FN6O/c1-11-3-8-15(9-12(11)2)24-16(21-22-23-24)10-19-17(25)20-14-6-4-13(18)5-7-14/h3-9H,10H2,1-2H3,(H2,19,20,25)
• InChI Key： HCXZYCWKMAQIKR-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 340.14478735g/mol
• Monoisotopic Mass: 340.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.75±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea

Chemical Compound CAS No 941875-33-8: A Comprehensive Overview

The chemical compound with CAS No 941875-33-8, known as 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development and advanced materials science.

Structure and Synthesis: The compound features a tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the tetrazole group is significant as it contributes to the compound's stability and reactivity. The molecule also incorporates a urea group, which is known for its ability to form hydrogen bonds, enhancing its solubility and bioavailability. Recent studies have explored novel synthetic pathways to optimize the production of this compound, ensuring higher yields and purity levels.

Properties and Applications: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea exhibits remarkable thermal stability and chemical inertness, making it suitable for high-temperature applications. Its electronic properties have been studied extensively in the context of organic electronics, where it shows promise as a component in advanced semiconductors and optoelectronic devices. Furthermore, the compound's ability to act as a ligand in metal complexes has opened new avenues in catalysis and coordination chemistry.

Recent Research Findings: In 2023, researchers at the University of Cambridge reported groundbreaking findings regarding the use of this compound in targeted drug delivery systems. The tetrazole moiety was found to enhance the bioavailability of certain therapeutic agents by facilitating their passage through biological membranes. Additionally, studies conducted at Stanford University highlighted the compound's potential as a precursor in the synthesis of novel antibiotics, addressing the growing concern of antibiotic resistance.

Safety and Handling: Despite its promising applications, proper handling of CAS No 941875-33-8 is essential to ensure safety in laboratory settings. It is recommended to handle the compound under controlled conditions with appropriate personal protective equipment (PPE). Storage guidelines suggest keeping the compound in a cool, dry place away from direct sunlight to maintain its stability.

In conclusion, CAS No 941875-33-8, or 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-fluorophenyl)urea, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structural features and favorable properties continue to drive innovative research and development efforts worldwide.